Cas no 3641-46-1 (L-Arginine-2,3-t2(9CI))

• Product Name: L-Arginine-2,3-t2(9CI)
• CAS No: 3641-46-1
• MF: C₆H₁₄N₄O₂
• MW: 178.217179298401
• CID: 304918
• PubChem ID: 71308530
• Update Time: 2025-04-19

L-Arginine-2,3-t2(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine-2,3-t2(9CI)
• DTXSID10745551
• 3641-46-1
• N~5~-(Diaminomethylidene)-L-(2,3-~3~H_2_)ornithine

• Inchi： 1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m0/s1/i2T,4T/t2?,4-
• InChI Key： ODKSFYDXXFIFQN-JQZHSJCGSA-N
• SMILES： OC([C@]([3H])(C([3H])CC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 178.12812420g/mol
• Monoisotopic Mass: 178.12812420g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 125.22000
• LogP: 0.55280

L-Arginine-2,3-t2(9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C